Enzyme-Based SPA IC₅₀ Head-to-Head: BMS-795311 vs. Four Clinical-Stage CETP Inhibitors
In the enzyme-based scintillation proximity assay (SPA), BMS-795311 demonstrates an IC₅₀ of 4 nM against CETP . This represents a 9.25-fold potency advantage over torcetrapib (IC₅₀ = 37 nM), a 1.97-fold advantage over anacetrapib (IC₅₀ = 7.9 nM for rhCETP), a 50-fold advantage over dalcetrapib (IC₅₀ = 0.2 µM), and a 1.38-fold advantage over evacetrapib (IC₅₀ = 5.5 nM) when compared against published IC₅₀ values . Note that anacetrapib's potency is conditional on CETP mutant form (IC₅₀ = 11.8 nM for C13S mutant CETP) .
Torcetrapib: 37 nM
Anacetrapib: 7.9 nM
Daletrapib: 0.2 µM
Evacetrapib: 5.5 nM
| Evidence Dimension | CETP enzyme inhibition potency (SPA IC₅₀) |
|---|---|
| Target Compound Data | IC₅₀ = 4 nM (3.8 nM in some reports) |
| Comparator Or Baseline | Torcetrapib IC₅₀ = 37 nM; Anacetrapib IC₅₀ = 7.9 nM (rhCETP) / 11.8 nM (C13S); Dalcetrapib IC₅₀ = 0.2 µM; Evacetrapib IC₅₀ = 5.5 nM |
| Quantified Difference | BMS-795311 is 9.25× more potent than torcetrapib, 1.97× more potent than anacetrapib (rhCETP), 50× more potent than dalcetrapib, and 1.38× more potent than evacetrapib |
| Conditions | Recombinant CETP enzyme-based scintillation proximity assay (SPA) |
Why This Matters
SPA IC50 is the primary biochemical potency benchmark used by most procurement teams; BMS-795311 delivers the lowest reported IC50 across the five major CETP inhibitors, enabling lower working concentrations and potentially reduced off-target engagement.
- [1] Qiao JX, et al. J Med Chem. 2015;58(22):9010-9026. View Source
